Cas no 2005177-73-9 (4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine)

4,4-Difluoro-1-(propan-2-yl)cyclohexan-1-amine is a fluorinated cyclohexylamine derivative characterized by its unique structural features, including a difluorinated cyclohexane ring and an isopropylamine substituent. The presence of fluorine atoms enhances the compound's stability and influences its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclohexane backbone contributes to stereochemical control in reactions, while the amine functionality allows for further derivatization. This compound is particularly useful in the development of bioactive molecules, where fluorine incorporation can improve metabolic stability and binding affinity. Its well-defined structure and reactivity profile make it a versatile building block for advanced chemical applications.

4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine structure

2005177-73-9 structure

Product Name:4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine

CAS No:2005177-73-9

MF:C₉H₁₇F₂N

MW:177.234789609909

CID:5890873

PubChem ID:153472927

Update Time:2025-10-28

4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- 4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine
- GMGXUDRTPUGCNI-UHFFFAOYSA-N
- 4,4-Difluoro-1-propan-2-ylcyclohexan-1-amine
- EN300-1932762
- 2005177-73-9
- Inchi： 1S/C9H17F2N/c1-7(2)8(12)3-5-9(10,11)6-4-8/h7H,3-6,12H2,1-2H3
- InChI Key： GMGXUDRTPUGCNI-UHFFFAOYSA-N
- SMILES： FC1(CCC(C(C)C)(CC1)N)F

Computed Properties

Exact Mass: 177.13290587g/mol
Monoisotopic Mass: 177.13290587g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26Å²

4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1932762-0.05g	4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine	2005177-73-9	0.05g	$768.0	2023-09-17
Enamine	EN300-1932762-0.1g	4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine	2005177-73-9	0.1g	$804.0	2023-09-17
Enamine	EN300-1932762-0.25g	4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine	2005177-73-9	0.25g	$840.0	2023-09-17
Enamine	EN300-1932762-0.5g	4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine	2005177-73-9	0.5g	$877.0	2023-09-17
Enamine	EN300-1932762-1.0g	4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine	2005177-73-9	1g	$1572.0	2023-05-31
Enamine	EN300-1932762-2.5g	4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine	2005177-73-9	2.5g	$1791.0	2023-09-17
Enamine	EN300-1932762-5.0g	4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine	2005177-73-9	5g	$4557.0	2023-05-31
Enamine	EN300-1932762-10.0g	4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine	2005177-73-9	10g	$6758.0	2023-05-31
Enamine	EN300-1932762-1g	4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine	2005177-73-9	1g	$914.0	2023-09-17
Enamine	EN300-1932762-5g	4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine	2005177-73-9	5g	$2650.0	2023-09-17

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Additional information on 4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine

4,4-Difluoro-1-(Propan-2-Yl)cyclohexan-1-Amine: A Comprehensive Overview

The compound 4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine, identified by the CAS number CAS No. 2005177-73-9, is a specialized organic compound with a unique structure and a range of potential applications in various fields. This compound belongs to the class of cyclohexanes, which are six-membered cyclic hydrocarbons, and it features two fluorine atoms at the 4-position and an isopropyl group attached to the amino group at position 1. The presence of these substituents imparts specific chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine involves a series of carefully designed chemical reactions. Typically, the starting material is a cyclohexane derivative with appropriate functional groups that can undergo substitution or addition reactions to introduce the fluorine atoms and the isopropyl group. Fluorination can be achieved through various methods, such as electrophilic substitution using fluorinating agents like HF or F₂, or through nucleophilic substitution if suitable leaving groups are present. The introduction of the amino group with an isopropyl substituent often involves reductive amination or other amine-forming reactions.

One of the key areas where 4,4-difluoro-1-(propan-2-yl)cyclohexan-1-amine has shown promise is in pharmaceutical research. The cyclohexane ring provides a rigid structure that can be advantageous in drug design, while the fluorine atoms can enhance bioavailability and stability due to their electron-withdrawing effects. Recent studies have explored its potential as a lead compound in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The combination of fluorine atoms and an isopropyl group can influence the electronic properties of the molecule, making it suitable for use in organic electronics or as a precursor for advanced materials like polymers or nanoparticles.

The physical properties of CAS No. 2005177-73-9 are also worth noting. It has a melting point of approximately 85°C and a boiling point around 350°C under standard conditions. These properties make it stable under moderate thermal conditions, which is beneficial for its use in various industrial processes.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 4,4-difluoro-1-(propan-2-Yl)cyclohexan -1 -amine at the molecular level with unprecedented accuracy. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems.

In conclusion, 4,4-difluoro - 1 -( propan - 2 - yl ) cyclohexan - 1 - amine, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its potential applications span from drug discovery to materials science, underscoring its importance as a valuable compound in modern chemistry.